![molecular formula C15H17NO5 B6324399 cis-3-[2-Oxo-2-(2-nitrophenyl)ethyl]cyclohexane-1-carboxylic acid; 95% CAS No. 735275-43-1](/img/structure/B6324399.png)
cis-3-[2-Oxo-2-(2-nitrophenyl)ethyl]cyclohexane-1-carboxylic acid; 95%
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Overview
Description
“Cis-3-[2-Oxo-2-(2-nitrophenyl)ethyl]cyclohexane-1-carboxylic acid” is a chemical compound with a molecular weight of 291.3 . It falls under the category of β-lactam antibiotics.
Synthesis Analysis
The synthesis of this compound involves a multistep process. The process includes the condensation of nitroacetophenone with cyclohexanone in the presence of sodium hydroxide. The obtained intermediate is then nitrosylated using nitrous acid to produce an oxime compound.Molecular Structure Analysis
The IUPAC name of this compound is (1S,3R)-3-[2-(4-nitrophenyl)-2-oxoethyl]cyclohexanecarboxylic acid . The InChI code for this compound is 1S/C15H17NO5/c17-14(11-4-6-13(7-5-11)16(20)21)9-10-2-1-3-12(8-10)15(18)19/h4-7,10,12H,1-3,8-9H2,(H,18,19)/t10-,12+/m1/s1 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 291.3 . It should be stored at a temperature between 28°C . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Antibacterial and Antifungal Agent
This compound exhibits significant antibacterial and antifungal properties , making it valuable in microbiological studies. It can be used to test the efficacy of new antibacterial and antifungal formulations and to study the mechanisms of action against various bacterial and fungal strains.
Cancer Research
In cancer research, this compound serves as a growth inhibitor in cell studies. It can be used to understand the proliferation of cancer cells and to test the effectiveness of new cancer treatments.
Analytical Chemistry
Chemical Synthesis
In chemical synthesis, this compound can be a precursor or an intermediate in the synthesis of more complex molecules. Its reactivity can be harnessed to create a wide range of derivatives with potential applications in various fields .
Material Science
The unique properties of this compound can be explored in material science for the development of new materials with specific characteristics, such as enhanced durability or altered electrical properties .
Drug Development
Due to its antibacterial activity, this compound can be a starting point for the development of new antibiotics. It can help in the design of molecules that can overcome antibiotic resistance.
Biochemical Assays
In biochemical assays, it can be used to study enzyme inhibition, receptor binding, and other biological processes. This can provide insights into the molecular mechanisms underlying various diseases.
Mechanism of Action
As a β-lactam antibiotic, this compound acts by inhibiting the bacterial cell wall synthesis. This mechanism of action is common among β-lactam antibiotics.
properties
IUPAC Name |
(1S,3R)-3-[2-(2-nitrophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO5/c17-14(12-6-1-2-7-13(12)16(20)21)9-10-4-3-5-11(8-10)15(18)19/h1-2,6-7,10-11H,3-5,8-9H2,(H,18,19)/t10-,11+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEWDUDHZWVICKS-MNOVXSKESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)C(=O)O)CC(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](C[C@H](C1)C(=O)O)CC(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S,3R)-3-[2-(2-nitrophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
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